Cas no 917804-48-9 (Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]-)

• Product Name: Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]-
• CAS No: 917804-48-9
• MF: C₂₅H₂₈O₂S₂
• MW: 424.618624687195
• CID: 784442
• PubChem ID: 71428356
• Update Time: 2025-06-14

Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]-
• 2-[2-(2-tritylsulfanylethoxy)ethoxy]ethanethiol
• 2-(2-{2-[(Triphenylmethyl)sulfanyl]ethoxy}ethoxy)ethane-1-thiol
• EN300-33316253
• SCHEMBL3513088
• DTXSID50847083
• 917804-48-9

• Inchi： 1S/C25H28O2S2/c28-20-18-26-16-17-27-19-21-29-25(22-10-4-1-5-11-22,23-12-6-2-7-13-23)24-14-8-3-9-15-24/h1-15,28H,16-21H2
• InChI Key： IQEUAIAZXCYCDJ-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCS)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 424.15307248g/mol
• Monoisotopic Mass: 424.15307248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]-

Recent Advances in the Study of Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]- (CAS: 917804-48-9)

The compound Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]-, with the CAS number 917804-48-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thioether and ethoxy linker structure, has shown promising potential in various applications, including drug delivery systems, bioconjugation, and as a protective group in organic synthesis. Recent studies have focused on elucidating its chemical properties, reactivity, and potential therapeutic applications.

One of the key areas of research involving this compound is its role in the development of novel drug delivery systems. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the thiol group in Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]-, can be effectively utilized for site-specific conjugation with therapeutic proteins and peptides. The researchers highlighted its stability under physiological conditions and its ability to facilitate controlled release of active pharmaceutical ingredients (APIs), making it a valuable tool in targeted therapy.

Another significant advancement was reported in the field of bioconjugation. A team from the University of Cambridge (2024) explored the use of this compound as a linker for attaching fluorescent probes to biomolecules. The study revealed that the ethoxy linkers provide sufficient flexibility, while the triphenylmethyl group offers steric protection, thereby enhancing the stability of the bioconjugates. This finding opens new avenues for diagnostic imaging and therapeutic monitoring.

In addition to its applications in drug delivery and bioconjugation, recent research has also investigated the compound's role as a protective group in organic synthesis. A paper in Organic Letters (2023) detailed its use in the protection of thiol groups during multi-step synthetic routes. The authors reported that the triphenylmethyl group could be selectively removed under mild conditions, offering a high degree of control over the synthetic process. This feature is particularly advantageous in the synthesis of complex molecules, such as those used in antiviral and anticancer drugs.

Despite these promising developments, challenges remain in the large-scale production and application of Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]-. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and unique chemical properties make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, the recent studies on Ethanethiol, 2-[2-[2-[(triphenylmethyl)thio]ethoxy]ethoxy]- (CAS: 917804-48-9) underscore its potential as a multifunctional tool in drug development, bioconjugation, and organic synthesis. Continued research in this area is expected to yield further insights and applications, paving the way for innovative therapeutic and diagnostic solutions.